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Compound of Interest

Compound Name:
2,9-Di-sec-butyl-1,10-

phenanthroline

Cat. No.: B1254918 Get Quote

This technical guide provides an in-depth overview of 2,9-Di-sec-butyl-1,10-phenanthroline, a

heterocyclic organic compound with significant applications in medicinal chemistry and

materials science. This document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, synthesis, and

biological activities, with a focus on its emerging role as an antitumor agent.

Chemical and Physical Properties
2,9-Di-sec-butyl-1,10-phenanthroline, also known as dsBPT, is a derivative of 1,10-

phenanthroline with secondary butyl groups substituted at the 2 and 9 positions. This

substitution enhances its solubility in organic solvents and influences its steric and electronic

properties, which are critical for its function as a chelating ligand and its biological activity.
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Property Value Reference

Molecular Formula C₂₀H₂₄N₂ [1][2][3][4]

Molecular Weight 292.42 g/mol [1][5][6]

IUPAC Name
2,9-di(butan-2-yl)-1,10-

phenanthroline
[1]

CAS Number 126646-42-2 [5]

Appearance
White to orange to light green

powder
[4]

Melting Point 57 - 59 °C [4]

LogP 5.89 [6]

Applications in Research and Drug Development
2,9-Di-sec-butyl-1,10-phenanthroline has garnered significant interest for its versatile

applications:

Antitumor Agent: It has demonstrated potent antitumor activity against various cancer cell

lines, including lung and head and neck cancers.[7][8][9] It can induce G1 cell cycle arrest,

apoptosis, and autophagy in cancer cells.[7][8]

Coordination Chemistry: It serves as a bidentate chelating ligand, forming stable complexes

with various transition metals. These complexes are investigated for their catalytic and

biological properties.[4]

Analytical Chemistry: Its ability to selectively form colored complexes with metal ions makes

it a useful reagent in the development of sensors for environmental and industrial monitoring.

[4]

Materials Science: The compound is incorporated into polymers to enhance thermal stability

and mechanical strength. It is also used in the synthesis of advanced materials for organic

light-emitting diodes (OLEDs) and photovoltaic devices.[4][10]
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Drug Delivery: As a derivative of 1,10-phenanthroline, it has potential applications as a

carrier in drug delivery systems to transport therapeutic agents to target cells.[10]

Experimental Protocols
Synthesis of 2,9-Di-sec-butyl-1,10-phenanthroline
(dsBPT)
While a specific detailed protocol for the synthesis of 2,9-Di-sec-butyl-1,10-phenanthroline
was not found in the initial search, a general method for the synthesis of related 2,9-dialkyl-

1,10-phenanthrolines involves the reaction of 1,10-phenanthroline with an organolithium

reagent. For example, the synthesis of 2,9-dibutyl-1,10-phenanthroline can be achieved using

n-butyllithium.[6] A similar approach would be expected for the synthesis of the sec-butyl

derivative.

The purity of the synthesized dsBPT can be verified using techniques such as thin-layer

chromatography (TLC), ¹H NMR, and elemental analysis.[7]

In Vivo Antitumor Activity Assessment: Xenograft Mouse
Model
This protocol details the investigation of the in vivo antitumor effects of dsBPT in a head and

neck cancer xenograft model.[7][8]

Cell Culture and Animal Model: Tu212 head and neck cancer cells are cultured and

harvested. Athymic nude mice (nu/nu) are used for the study.

Tumor Implantation: 2 x 10⁶ Tu212 cells are injected subcutaneously into the flank of each

mouse.

Tumor Growth and Grouping: Tumors are allowed to grow to a palpable size. Mice are then

randomly assigned to treatment and control groups.

Treatment Administration: dsBPT is administered to the treatment groups, typically via

intraperitoneal injection, at varying doses. The control group receives a vehicle control.
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Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using

calipers. The formula V = (π/6) x length x width² is used to calculate the tumor volume.

Monitoring: The body weight and overall health of the mice are monitored throughout the

experiment.

Endpoint and Analysis: At the end of the study, mice are euthanized, and tumors are excised

and weighed. The tumor growth inhibition is calculated. Statistical analysis is performed to

determine the significance of the observed differences between the treatment and control

groups.

Visualizations
Proposed Signaling Pathway for Antitumor Activity
The following diagram illustrates the proposed mechanism of action for the antitumor effects of

2,9-Di-sec-butyl-1,10-phenanthroline (dsBPT), which involves the induction of cell cycle

arrest and apoptosis.[7][8]
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Proposed Antitumor Mechanism of dsBPT
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Caption: Proposed Antitumor Mechanism of dsBPT.

Experimental Workflow for In Vivo Xenograft Study
This diagram outlines the key steps in the experimental workflow for evaluating the in vivo

antitumor efficacy of dsBPT using a xenograft mouse model.
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In Vivo Xenograft Study Workflow
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Caption: In Vivo Xenograft Study Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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